N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(3,5-dimethylphenyl)-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C17H17N3O2S/c1-11-8-12(2)10-13(9-11)18-15(21)5-6-16-19-17(20-22-16)14-4-3-7-23-14/h3-4,7-10H,5-6H2,1-2H3,(H,18,21)
• InChI Key: NJDBTANTYFSFEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CCC2=NC(=NO2)C3=CC=CS3)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide, also known as DMTX, is a novel compound that has been gaining attention in the field of scientific research. DMTX has been synthesized using a unique method, and its potential applications in various fields of research have been explored.

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has also been explored for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide is believed to exert its effects by modulating the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has also been shown to activate the protein kinase B (Akt) pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects
N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and colitis. N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has several advantages for use in lab experiments. It is easy to synthesize and can be obtained in high yields. N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide is also stable under normal laboratory conditions. However, N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has some limitations as well. It is not water-soluble, which can make it difficult to administer in certain experiments. In addition, the effects of N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide on humans are not well understood, which makes it difficult to extrapolate findings from animal studies.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide. One area of interest is the potential use of N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide in the treatment of neurodegenerative diseases. Further studies are needed to determine the efficacy of N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide in animal models of these diseases. Another area of interest is the development of new synthesis methods for N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide that may improve its properties and increase its yield. Finally, studies are needed to determine the safety and efficacy of N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide in humans.

Synthesis Methods

N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been synthesized using a unique method that involves the reaction of 3-(thiophen-2-yl)-1,2,4-oxadiazol-5-amine and 3,5-dimethylbenzoyl chloride in the presence of triethylamine. The reaction yields N-(3,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide as a white crystalline solid that is soluble in organic solvents.